Cas no 2168021-71-2 ({8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine)

• Product Name: {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine
• CAS No: 2168021-71-2
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6609486
• PubChem ID: 165501703
• Update Time: 2025-07-01

{8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine
• {8-azaspiro[bicyclo[3.2.1]octane-3,3'-oxolane]-2'-yl}methanamine
• 2168021-71-2
• EN300-1479081

• Inchi： 1S/C11H20N2O/c12-7-10-11(3-4-14-10)5-8-1-2-9(6-11)13-8/h8-10,13H,1-7,12H2
• InChI Key： OUJYYUKCCBPKHU-UHFFFAOYSA-N
• SMILES： O1CCC2(C1CN)CC1CCC(C2)N1

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.3Ų

Additional information on {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine

Introduction to {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine (CAS No. 2168021-71-2)

{8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2168021-71-2, belongs to a class of molecules known for their potential applications in drug discovery and development. The intricate spirobicyclic framework and the presence of nitrogen-containing heterocycles make this molecule a subject of intense interest for researchers exploring novel therapeutic agents.

The structural motif of {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine consists of a spirobicycle core, which is a fused ring system containing both cyclopropane and azacycloalkane moieties. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for medicinal chemistry applications. The presence of an amine functional group at the 2'-position further enhances its reactivity and potential for further derivatization, enabling the design of structurally diverse analogs.

In recent years, there has been a growing interest in spirobicyclic compounds due to their reported biological activities and potential as pharmacophores. These molecules have shown promise in various preclinical studies, particularly in the context of central nervous system (CNS) disorders, inflammation, and cancer. The nitrogen-containing heterocycles in {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine are known to interact with biological targets in specific ways, influencing their pharmacological effects.

One of the most compelling aspects of this compound is its potential as a building block for the development of new drugs. The spirobicyclic core provides a stable platform that can be modified through various chemical transformations to achieve desired biological activities. For instance, researchers have explored the use of this scaffold to develop novel antipsychotic and antidepressant agents, leveraging its ability to modulate neurotransmitter systems.

Recent advancements in computational chemistry have also facilitated the study of {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine by allowing for detailed molecular modeling and virtual screening. These techniques have enabled researchers to predict the binding modes of this compound with biological targets, thereby accelerating the drug discovery process. The integration of experimental data with computational insights has provided a more comprehensive understanding of its pharmacological properties.

The synthesis of {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for research purposes. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the spirobicycle core with high precision.

Another area of interest is the exploration of derivatives of {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine that may exhibit enhanced biological activity or improved pharmacokinetic profiles. By modifying functional groups or introducing additional substituents, researchers can fine-tune the properties of these molecules to better suit therapeutic applications. This approach has led to the identification of several promising candidates that are currently undergoing further investigation.

The potential applications of {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and nanotechnology, where such molecules can serve as functional components in advanced materials or sensors. The ability to tailor its properties through chemical modification opens up numerous possibilities for innovation across multiple disciplines.

In conclusion, {8-azaspirobicyclo3.2.1octane-3,3'-oxolane-2'-yl}methanamine (CAS No. 2168021-71-2) is a remarkable compound with significant potential in pharmaceutical research and beyond. Its complex structure and diverse functional groups make it a valuable scaffold for developing new drugs targeting various diseases. As our understanding of its properties continues to grow, so too does its promise as a key component in future therapeutic strategies.